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The emergence of Thulium-170 (Tm-170) as a viable isotope for brachytherapy presents a

compelling alternative to established sources like Iridium-192 (Ir-192) and Iodine-125 (I-125).

Its unique combination of a relatively long half-life, low-energy photon emission, and a

significant beta-particle component offers potential advantages in terms of treatment delivery

and radiation protection. This guide provides an objective comparison of Tm-170 with other

common brachytherapy isotopes, supported by experimental data from phantom studies, to aid

researchers in evaluating its dosimetric characteristics.

Comparative Dosimetric Data
The accurate characterization of a brachytherapy source is paramount for treatment planning

and delivery. The American Association of Physicists in Medicine (AAPM) Task Group 43 (TG-

43) protocol provides a standardized formalism for this purpose. The following tables

summarize key physical properties and TG-43 dosimetric parameters for Tm-170, Ir-192, and I-

125, compiled from various studies. It is important to note that dosimetric parameters are

specific to the source model and encapsulation.

Table 1: Physical Properties of Brachytherapy Isotopes
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Property
Thulium-170 (Tm-
170)

Iridium-192 (Ir-192) Iodine-125 (I-125)

Half-life 128.6 days[1] 73.83 days[1] 59.4 days

Photon Energy

(average)
~66 keV[2] ~380 keV 28 keV

Beta Energy

(average)

~240 keV (Emax =

968 keV)[1]
None None

Exposure Rate

Constant (R-cm²/mCi-

hr)

~0.3 ~4.69 ~1.46

Table 2: Comparison of AAPM TG-43 Dosimetric Parameters

Parameter
Thulium-170 (Tm-
170)

Iridium-192 (Ir-192) Iodine-125 (I-125)

Dose Rate Constant,

Λ (cGy h⁻¹ U⁻¹)

1.113 ± 0.021 to 1.217

± 0.052[2][3]
~1.115 ~0.965

Radial Dose Function,

g(r) at 1 cm
~1.0 ~1.0 ~1.0

Radial Dose Function,

g(r) at 5 cm
~0.5 ~0.6 ~0.4

Anisotropy Function,

F(r, θ)

Highly dependent on

distance due to beta

particles[2]

Moderately

anisotropic
Highly anisotropic

Note: The values presented are for specific source models and may vary. The dose rate

constant for Tm-170 is for a specific seed design and includes the contribution from both

photons and beta particles.
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Phantom studies are essential for validating the calculated dose distributions from

brachytherapy sources. These experiments typically involve a tissue-equivalent phantom, a

dosimetry system, and a precise measurement methodology.

Phantom Design and Construction
A common approach involves the use of solid phantoms, such as those made from Perspex

(PMMA) or water-equivalent plastics. These phantoms are designed with specific inserts to

hold the brachytherapy source and detectors at precise, reproducible locations.

For instance, a cylindrical Perspex phantom with a central hole for the source and slots at

various radial distances and angles for detectors is a typical design for measuring the dose

distribution.[1] Phantoms with dimensions of at least 30 cm x 30 cm x 15 cm are often used to

ensure full scatter conditions for low-energy sources.[3]

Dosimetry System and Measurement
Thermoluminescent dosimeters (TLDs), particularly Lithium Fluoride (LiF) chips, are widely

used for brachytherapy dosimetry due to their small size and high sensitivity.[1]

The experimental workflow for TLD-based dosimetry typically involves:

TLD Annealing: TLDs are annealed at a high temperature (e.g., 400°C) to erase any residual

signal from previous exposures.

Calibration: A subset of TLDs is irradiated to known doses using a calibrated radiation source

(e.g., a Co-60 teletherapy unit) to establish a calibration curve of TLD signal versus dose.

Irradiation in Phantom: Calibrated TLDs are placed at specific positions within the phantom,

and the brachytherapy source is inserted for a predetermined time.

TLD Readout: After irradiation, the TLDs are read using a TLD reader to measure the light

output, which is proportional to the absorbed dose.

Dose Calculation: The measured light output from the experimental TLDs is converted to

absorbed dose using the calibration curve.
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Visualizing Experimental Workflows and Isotope
Properties
The following diagrams, generated using the DOT language, illustrate key aspects of Thulium-
170 brachytherapy validation.

Experimental Workflow for Phantom-Based Dosimetry

1. Phantom and Detector Preparation
- Fabricate tissue-equivalent phantom

- Anneal and calibrate TLDs

2. Source and Detector Placement
- Position brachytherapy source at the center

- Place TLDs at precise coordinates (r, θ)

3. Irradiation
- Expose TLDs to the source for a defined time

4. TLD Readout and Data Acquisition
- Measure light output from each TLD

5. Dose Calculation and Analysis
- Convert TLD signal to absorbed dose

- Determine TG-43 parameters (Λ, g(r), F(r,θ))

Click to download full resolution via product page

Experimental workflow for phantom-based dosimetry.
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Key Physical Properties Comparison

Thulium-170

Half-life: 128.6 days Photon Energy: ~66 keV Beta Emission: Yes

Iridium-192

Half-life: 73.8 days Photon Energy: ~380 keV Beta Emission: No

Iodine-125

Half-life: 59.4 days Photon Energy: 28 keV

Click to download full resolution via product page

Comparison of key physical properties.

Conclusion
Phantom studies provide the foundational experimental data for validating the dosimetric

characteristics of new brachytherapy sources like Thulium-170. The data indicates that Tm-

170's unique radiation profile, particularly the contribution of beta particles, results in a highly

localized dose distribution. This characteristic, combined with its relatively low photon energy,

suggests potential advantages in reducing dose to surrounding healthy tissues and minimizing

shielding requirements compared to higher-energy sources like Ir-192. Continued research with

standardized phantom protocols and diverse dosimetry systems will be crucial for the

comprehensive clinical implementation of Thulium-170 in brachytherapy.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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